Cas no 103854-74-6 (1-(4-Methylbenzyl)-2-thiourea)

• Product Name: 1-(4-Methylbenzyl)-2-thiourea
• CAS No: 103854-74-6
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• MDL: MFCD00060468
• CID: 236427
• PubChem ID: 1810724
• Update Time: 2025-09-20

1-(4-Methylbenzyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-[(4-methylphenyl)methyl]-
• 1-(4-Methylbenzyl)-2-thiourea
• (4-methylphenyl)methylthiourea
• CHEMBL1732312
• DTXSID30365250
• J-001048
• FT-0682101
• 1-(4-methylbenzyl)-2-thiourea, AldrichCPR
• 103854-74-6
• Z56915894
• EN300-05953
• 4-methylphenylmethylthiourea
• HMS2383A10
• SMR000155317
• SCHEMBL5527206
• AKOS008966973
• MFCD00060468
• A800822
• MLS000535951
• 1-(4-Methylbenzyl)thiourea
• UNZSYIMZOJHWNX-UHFFFAOYSA-N
• [(4-methylphenyl)methyl]thiourea

• MDL： MFCD00060468
• Inchi： 1S/C9H12N2S/c1-7-2-4-8(5-3-7)6-11-9(10)12/h2-5H,6H2,1H3,(H3,10,11,12)
• InChI Key： UNZSYIMZOJHWNX-UHFFFAOYSA-N
• SMILES： S=C(N)NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 180.07200
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Melting Point: 120-122°C
• PSA: 70.14000
• LogP: 2.41940

1-(4-Methylbenzyl)-2-thiourea Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes